Cas no 3506-81-8 (4-(3-nitrophenyl)butan-2-one)

• Product Name: 4-(3-nitrophenyl)butan-2-one
• CAS No: 3506-81-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 919808
• PubChem ID: 260429
• Update Time: 2025-09-19

4-(3-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitrophenyl)butan-2-one
• 3-Nitro-benzylaceton
• 4-(3-nitrophenyl)-2-butanone
• AC1L634Y
• AC1Q1ZYC
• AR-1F6140
• CTK4H3486
• m-Nitrobenzylaceton
• NSC91711
• SureCN621794
•  
• DS-001228
• CS-0160997
• 3506-81-8
• BS-16934
• NSC-91711
• AKOS009390999
• DTXSID20293715
• SCHEMBL621794
• EN300-1831017
• MFCD11655148
• D83802

• Inchi： 1S/C10H11NO3/c1-8(12)5-6-9-3-2-4-10(7-9)11(13)14/h2-4,7H,5-6H2,1H3
• InChI Key： VYVUFYWGUYOWTO-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 193.07393
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21
• LogP: 2.63960